Cas no 623-37-0 (3-Hexanol)

3-Hexanol Properties

Names and Identifiers

• 3-Hexanol
• 3-Hexanolneat
• 1-hexyl-3-ol
• C2H5CH(OH)C3H7
• cis-3-hexanol
• Hexan-3-ol
• hexane-3-ol
• Hexanol-(3)
• MBK
• MNBK
• n-hexan-3-ol
• n-Hexanol-3
• 3-Hexyl Alcohol
• +Expand

• MDL： MFCD00004582
• InChIKey： ZOCHHNOQQHDWHG-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H14O/c1-3-5-6(7)4-2/h6-7H,3-5H2,1-2H3
• SMILES： CCCC(CC)O
• BRN： 1718964

Computed Properties

• Exact Mass: 102.10400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 102.104
• Heavy Atom Count: 7
• Complexity: 35.2
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• LogP: 1.55740
• PSA: 20.23000
• Refractive Index: n20/D 1.415(lit.)
• Boiling Point: 134-135 °C(lit.)
• Melting Point: −57 °C(lit.)
• Vapor Pressure: 10 mm Hg ( 39 °C)
• Flash Point: Fahrenheit: 113 ° f
  Celsius: 45 ° c
  
• FEMA: 3351 | 3-HEXANOL
• Solubility: Soluble in alcohol.
• Color/Form: Colorless liquid.
• Solubility: Insoluble in water, miscible with ethanol \ ether
• Density: 0.820 g/mL at 20 °C
  0.819 g/mL at 25 °C(lit.)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether